Cas no 2138527-44-1 (6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138527-44-1
• MF: C₁₆H₃₀N₂O
• MW: 266.422204494476
• CID: 5997291
• PubChem ID: 165873102
• Update Time: 2025-06-26

6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138527-44-1
• EN300-1161681
• 6-[methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol
• 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C16H30N2O/c1-17-10-6-13(12-17)18(2)15-11-14(19)5-9-16(15)7-3-4-8-16/h13-15,19H,3-12H2,1-2H3
• InChI Key： GNZCRYWSPXJAFO-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)C1CN(C)CC1

Computed Properties

• Exact Mass: 266.235813585g/mol
• Monoisotopic Mass: 266.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.7Ų

Additional information on 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol

Professional Introduction to 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138527-44-1)

6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2138527-44-1, belongs to a class of spirocyclic derivatives that have been extensively studied for their pharmacological relevance. The presence of a spiro[4.5]decan-8-ol core combined with an amine functional group linked to a methyl(1-methylpyrrolidin-3-yl) moiety makes this molecule of particular interest for further investigation.

The spirocyclic structure of 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol contributes to its distinct chemical and physical properties, which may influence its interactions with biological targets. Spirocyclic compounds are known for their rigid three-dimensional frameworks, which can enhance binding affinity and selectivity in drug design. The amine group in the molecule serves as a key pharmacophore, capable of forming hydrogen bonds and participating in other forms of non-covalent interactions with biological receptors. This feature makes it a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol with greater accuracy. Studies suggest that the methyl(1-methylpyrrolidin-3-yl) substituent may enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the spiro[4.5]decan-8-ol core has been shown to exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced toxicity.

In the realm of drug discovery, the development of multifunctional compounds that target multiple pathways or receptors has become increasingly important. 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol exemplifies this trend, as its complex structure may allow it to interact with multiple biological targets simultaneously. This capability could lead to the discovery of drugs with enhanced therapeutic effects and reduced side effects compared to traditional monotherapies.

The synthesis of 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. These advancements include the use of transition metal-catalyzed reactions, asymmetric synthesis techniques, and novel protecting group strategies.

From a biological perspective, 6-[Methyl(1-methylpyrrolidin-3-yl)amino]spiro[4.5]decan-8-ol has shown promise in preclinical studies as a potential therapeutic agent. Initial research indicates that it may exhibit activity against various diseases, including neurological disorders and inflammatory conditions. The amine group and methyl(1-methylpyrrolidin-3-y) moiety are particularly noteworthy, as they have been implicated in modulating neurotransmitter release and inhibiting inflammatory pathways.

The future of 6-[Methyl(1-methylpyrrolidin-3-y)amino]spiro[4.5]decan-o research lies in its translation from laboratory-scale synthesis to clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in optimizing this compound's properties for therapeutic use. As our understanding of biological systems continues to grow, so too will our ability to design molecules like 6-[Methyl(1-methylpyrrolidin-y)amino]spiro[4.y]decan-o that can address unmet medical needs.

In conclusion, 6-[Methyl(1-meth-pyrrolidin-y)amino]-spiro[4.y}dec-an-o (CAS No.: y213852744y11 is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further investigation. As advancements in synthetic chemistry and molecular biology continue to unfold, this molecule represents an exciting opportunity for the development of novel therapeutics.